Cas no 56576-40-0 (methyl 5-methyl-2-oxocyclohexane-1-carboxylate)

• Product name: methyl 5-methyl-2-oxocyclohexane-1-carboxylate
• CAS No: 56576-40-0
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 348484
• PubChem ID: 15005178

methyl 5-methyl-2-oxocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 5-methyl-2-oxo-, methyl ester
• methyl 5-methyl-2-oxocyclohexane-1-carboxylate
• Methyl 5-methyl-2-oxocyclohexanecarboxylate
• Methyl5-methyl-2-oxocyclohexanecarboxylate
• DTXSID60566839
• 56576-40-0
• CS-0222793
• AKOS017516236
• EN300-1126774

• Inchi： InChI=1S/C9H14O3/c1-6-3-4-8(10)7(5-6)9(11)12-2/h6-7H,3-5H2,1-2H3
• InChI Key： DDDSUQQCLRBPEY-UHFFFAOYSA-N
• SMILES： CC1CCC(=O)C(C1)C(=O)OC

Computed Properties

• Exact Mass: 170.09432
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on methyl 5-methyl-2-oxocyclohexane-1-carboxylate

Methyl 5-Methyl-2-oxocyclohexane-1-carboxylate (CAS No. 56576-40-0): An Overview

Methyl 5-methyl-2-oxocyclohexane-1-carboxylate (CAS No. 56576-40-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as methyl 5-methylcyclohex-2-enecarboxylate, is characterized by its unique molecular structure and chemical properties, making it a valuable intermediate in various synthetic processes.

The chemical formula of methyl 5-methyl-2-oxocyclohexane-1-carboxylate is C₁₀H₁₄O₃. It is a colorless liquid with a molecular weight of approximately 182.21 g/mol. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, which facilitates its use in a wide range of chemical reactions and processes.

One of the key features of methyl 5-methyl-2-oxocyclohexane-1-carboxylate is its reactivity. The presence of the ketone group (C=O) and the ester group (COOR) in its structure makes it an excellent substrate for various chemical transformations. For instance, the ketone group can undergo nucleophilic addition reactions, while the ester group can be hydrolyzed to form the corresponding carboxylic acid or undergo transesterification to produce other esters.

In recent years, methyl 5-methyl-2-oxocyclohexane-1-carboxylate has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its use as an intermediate in the synthesis of bioactive molecules. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory and anti-cancer activities. The researchers found that certain modifications to the structure of methyl 5-methyl-2-oxocyclohexane-1-carboxylate could enhance its biological activity and improve its pharmacological properties.

Beyond pharmaceutical applications, methyl 5-methyl-2-oxocyclohexane-1-carboxylate has also found utility in materials science. Its ability to undergo controlled polymerization reactions makes it a promising candidate for the development of novel polymers with unique properties. A recent study in Macromolecules demonstrated that copolymers derived from methyl 5-methyl-2-oxocyclohexane-1-carboxylate exhibited excellent thermal stability and mechanical strength, making them suitable for use in high-performance materials.

The synthesis of methyl 5-methyl-2-oxocyclohexane-1-carboxylate can be achieved through various routes, depending on the desired purity and yield. One common method involves the reaction of cyclohexanone with methyl acrylate in the presence of a suitable catalyst. This process yields high purity methyl 5-methyl-2-oxocyclohexane-1-carboxylate with good yield and selectivity. Another approach involves the cyclization of linear precursors under specific reaction conditions to form the cyclic structure.

The safety and environmental impact of methyl 5-methyl-2-oxocyclohexane-1-carboxylate are important considerations for its industrial use. While it is generally considered safe when handled properly, appropriate precautions should be taken to prevent exposure to skin and eyes, as well as inhalation of vapors. Additionally, waste products from its synthesis and use should be disposed of according to local regulations to minimize environmental impact.

In conclusion, methyl 5-methyl-2-oxocyclohexane-1-carboxylate (CAS No. 56576-40-0) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, and materials science. Its unique chemical properties make it an invaluable intermediate in various synthetic processes, and ongoing research continues to uncover new potential uses for this versatile molecule.